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Compound of Interest

Compound Name:
2-((2-Methoxyphenyl)amino)acetic

acid

CAS No.: 94800-23-4

Cat. No.: B1599600

Get Quote

Abstract
This technical guide details the analytical method development for 2-((2-
Methoxyphenyl)amino)acetic acid (CAS: 7084-07-3), also known as

-(2-methoxyphenyl)glycine. As a critical intermediate in the synthesis of fused heterocycles
(e.g., indoles via intramolecular cyclization) and NSAID analogs, its purity directly impacts
downstream yield and safety.[1] This guide provides a validated HPLC-UV/MS protocol,
impurity profiling strategies (specifically for the genotoxic precursor 2-anisidine), and a
mechanistic understanding of its stability.

Chemical Context & Critical Quality Attributes
(CQAs)
To design a robust assay, one must first understand the molecule's behavior in solution.[1]
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The molecule contains a secondary aniline and a carboxylic acid.[1] This amphoteric nature

dictates the chromatographic strategy.[1]

Property Value / Characteristic Impact on Assay

Structure MW: 181.19 g/mol .[1][2][3]

pKa (Acid) ~2.2 (Carboxylic acid)

Ionized at neutral pH; requires

acidic mobile phase for

retention on C18.[1]

pKa (Base) ~4.5 (Aniline Nitrogen)
Weakly basic due to phenyl

ring delocalization.[1]

Solubility DMSO, MeOH, Dilute Base

Poor water solubility at acidic

pH; Sample diluent must

contain organic modifier.[1]

UV Max 245 nm, 280 nm

280 nm offers higher

specificity; 245 nm offers

higher sensitivity.[1]

Stability Sensitive to Oxidation/Heat
Can cyclize to form oxindoles

or oxidize to imines.[1]

Synthetic Pathway & Impurity Origins
Understanding the synthesis allows us to predict impurities.[1] The most common route

involves the alkylation of 2-anisidine with chloroacetic acid or reductive amination with glyoxylic

acid.[1]
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Figure 1: Synthetic route and potential degradation pathways defining the impurity profile.

Method Development: HPLC-UV/MS Protocol
Objective: Quantify the target molecule and separate it from the starting material (2-anisidine)

and potential cyclized byproducts.[1]

Chromatographic Strategy
Stationary Phase: A C18 column with high carbon load is recommended to retain the polar

acid.[1] End-capping is crucial to reduce tailing of the amine.[1]

Mobile Phase pH: We utilize an acidic pH (0.1% Formic Acid, pH ~2.7).[1]

Why? At pH 2.7, the carboxylic acid is largely protonated (neutral), increasing

hydrophobicity and retention on C18.[1] The weak aniline amine may be partially

protonated, but the neutral acid dominates the retention mechanism.[1]

Detection:

UV: 280 nm is preferred for purity calculation as it minimizes baseline noise from mobile

phase modifiers.[1]

MS: Positive Electrospray Ionization (ESI+) is highly sensitive for the secondary amine
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.[1]

Standard Operating Procedure (SOP)
Equipment & Reagents

System: HPLC with PDA or LC-MS/MS (Triple Quad).

Column: Agilent Zorbax Eclipse Plus C18 (100 x 4.6 mm, 3.5 µm) or equivalent.[1]

Solvent A: 0.1% Formic Acid in Water (LC-MS Grade).[1]

Solvent B: Acetonitrile (LC-MS Grade).[1]

Gradient Profile
Time (min) % Solvent B Flow Rate (mL/min) Phase

0.0 5 1.0 Equilibration

2.0 5 1.0 Load

10.0 60 1.0
Elution (Target ~6-7

min)

12.0 95 1.0 Wash

12.1 5 1.0 Re-equilibration

15.0 5 1.0 End

Sample Preparation
Stock Solution: Weigh 10 mg of sample into a 10 mL volumetric flask. Dissolve in 50:50

Water:Acetonitrile.[1] (Concentration: 1 mg/mL).[1]

Working Standard: Dilute Stock 1:10 with Mobile Phase A (Initial conditions).

Critical Note: Do not use pure acetonitrile as a diluent for injection; it will cause "solvent

effect" peak distortion for early eluting acidic compounds.[1]
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A reliable assay must include checks to ensure data integrity.[1]

System Suitability Test (SST)
Before running samples, the system must pass these criteria:

Retention Time Stability:

over 5 injections.

Tailing Factor (

):

.[1] (Significant tailing indicates secondary silanol interactions; add 5mM Ammonium
Formate if observed).[1]

Resolution (

):

between 2-Anisidine (impurity) and Target.
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Figure 2: Step-by-step analytical workflow ensuring data validity.

Troubleshooting & Expert Insights
Peak Splitting or Broadening[1]
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Cause: pH mismatch between sample diluent and mobile phase.[1]

Fix: Ensure the sample is dissolved in a solvent composition similar to the initial gradient

(high water content, acidic pH).[1]

"Ghost" Peaks[1]
Cause: Carryover of the hydrophobic 2-anisidine starting material.[1]

Fix: The gradient wash step (95% B) is mandatory.[1] If carryover persists, switch the needle

wash solvent to 50:50 Isopropanol:Acetonitrile.[1]

Genotoxic Impurity Monitoring (2-Anisidine)[1]
Context: 2-Anisidine is a known carcinogen.[1] Standard UV detection may not be sensitive

enough for ppm-level detection required by regulatory bodies (e.g., ICH M7).[1]

Recommendation: Use the SIM (Selected Ion Monitoring) mode on the Mass Spectrometer.

[1]

Target Mass: 124.1 m/z

.[1]

Limit of Quantitation (LOQ): Typically < 10 ppb with this method.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Methoxyphenylacetic acid | C9H10O3 | CID 7134 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. N-(2-Methoxyphenyl)glycine 95% | CAS: 94800-23-4 | AChemBlock [achemblock.com]

3. 2-amino-2-(2-methoxyphenyl)acetic Acid | C9H11NO3 | CID 2772349 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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